Cas no 898794-15-5 (4'-Cyano-3-pyrrolidinomethyl benzophenone)

• Product Name: 4'-Cyano-3-pyrrolidinomethyl benzophenone
• CAS No: 898794-15-5
• MF: C₁₉H₁₈N₂O
• MW: 290.359024524689
• MDL: MFCD03842016
• CID: 879257
• PubChem ID: 24724790
• Update Time: 2025-05-30

4'-Cyano-3-pyrrolidinomethyl benzophenone Chemical and Physical Properties

Names and Identifiers

• 4-[3-(pyrrolidin-1-ylmethyl)benzoyl]benzonitrile
• 4'-CYANO-3-PYRROLIDINOMETHYL BENZOPHENONE
• 898794-15-5
• MFCD03842016
• AKOS016020607
• 4-{3-[(Pyrrolidin-1-yl)methyl]benzoyl}benzonitrile
• 4'-cyano-3-pyrrolidinomethylbenzophenone
• DTXSID90643187
• 4'-Cyano-3-pyrrolidinomethyl benzophenone

• MDL： MFCD03842016
• Inchi： 1S/C19H18N2O/c20-13-15-6-8-17(9-7-15)19(22)18-5-3-4-16(12-18)14-21-10-1-2-11-21/h3-9,12H,1-2,10-11,14H2
• InChI Key： KDAWGPVTTPEYAL-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC(C#N)=CC=1)C1=CC=CC(=C1)CN1CCCC1

Computed Properties

• Exact Mass: 290.141913202g/mol
• Monoisotopic Mass: 290.141913202g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 424
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 44.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzophenones

Additional information on 4'-Cyano-3-pyrrolidinomethyl benzophenone

4'-Cyano-3-pyrrolidinomethyl benzophenone (CAS No. 898794-15-5): A Comprehensive Overview

4'-Cyano-3-pyrrolidinomethyl benzophenone (CAS No. 898794-15-5) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound belongs to the benzophenone family, characterized by its unique molecular structure featuring a cyano group at the 4' position and a pyrrolidinomethyl substituent at the 3 position. Its distinct chemical properties make it a valuable intermediate in the synthesis of various bioactive molecules.

The growing interest in 4'-Cyano-3-pyrrolidinomethyl benzophenone is driven by its potential applications in drug discovery and material science. Researchers are particularly intrigued by its role as a building block for designing novel therapeutic agents. The compound's cyano group enhances its reactivity, enabling diverse chemical transformations, while the pyrrolidinomethyl moiety contributes to its solubility and bioavailability. These attributes make it a promising candidate for further exploration in medicinal chemistry.

One of the most frequently asked questions about 4'-Cyano-3-pyrrolidinomethyl benzophenone is its synthesis and purification methods. The compound is typically synthesized through a multi-step process involving the condensation of appropriate precursors, followed by purification using techniques like column chromatography or recrystallization. Its CAS number 898794-15-5 serves as a unique identifier, ensuring accurate referencing in scientific literature and regulatory documents.

In recent years, the demand for 4'-Cyano-3-pyrrolidinomethyl benzophenone has surged due to its relevance in cutting-edge research areas such as cancer therapeutics and neurodegenerative disease studies. The compound's ability to modulate specific biological pathways has positioned it as a key player in the development of targeted therapies. Additionally, its structural versatility allows for modifications that can fine-tune its pharmacological properties.

Another hot topic surrounding 4'-Cyano-3-pyrrolidinomethyl benzophenone is its potential role in green chemistry initiatives. Researchers are exploring eco-friendly synthesis routes to minimize waste and reduce the environmental impact of its production. This aligns with the global push for sustainable practices in chemical manufacturing, making the compound a subject of interest for both academic and industrial stakeholders.

The market dynamics for 4'-Cyano-3-pyrrolidinomethyl benzophenone reflect its growing importance. Suppliers and manufacturers are increasingly focusing on high-purity grades to meet the stringent requirements of pharmaceutical applications. The compound's CAS No. 898794-15-5 is often used as a search term by procurement specialists and researchers seeking reliable sources. Furthermore, advancements in analytical techniques have enabled more precise characterization of its physicochemical properties, ensuring consistent quality across batches.

From a regulatory perspective, 4'-Cyano-3-pyrrolidinomethyl benzophenone is subject to standard safety and handling protocols applicable to laboratory chemicals. While it is not classified as a hazardous material, proper storage conditions—such as protection from light and moisture—are recommended to maintain its stability. Researchers are advised to consult material safety data sheets (MSDS) for detailed guidelines on its use.

Looking ahead, the future of 4'-Cyano-3-pyrrolidinomethyl benzophenone appears promising, with ongoing studies uncovering new applications and derivatives. Its integration into high-throughput screening platforms and combinatorial chemistry libraries underscores its versatility. As the scientific community continues to explore its potential, this compound is poised to remain a focal point in innovative research endeavors.

In summary, 4'-Cyano-3-pyrrolidinomethyl benzophenone (CAS No. 898794-15-5) stands out as a multifaceted compound with significant implications for drug development and beyond. Its unique structural features, coupled with its broad applicability, make it a valuable asset in the toolkit of modern chemists and pharmacologists. Whether you're a researcher, supplier, or enthusiast, understanding this compound's properties and potential is essential for staying at the forefront of scientific progress.